Cas no 13356-11-1 (1-bromo-2,2,4-trimethylpentane)

• Product Name: 1-bromo-2,2,4-trimethylpentane
• CAS No: 13356-11-1
• MF: C₈H₁₇Br
• MW: 193.124582052231
• CID: 1233338
• PubChem ID: 65438155
• Update Time: 2025-10-31

1-bromo-2,2,4-trimethylpentane Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-bromo-2,2,4-trimethyl-
• 1-bromo-2,2,4-trimethylpentane
• DTXSID001293391
• F8884-3544
• SCHEMBL8210215
• 13356-11-1
• 2-(Bromomethyl)-2,4-dimethylpentane
• AKOS014774597
• EN300-674023
• CS-0266055
• NMVOMRIFNKHAJT-UHFFFAOYSA-N

• Inchi： 1S/C8H17Br/c1-7(2)5-8(3,4)6-9/h7H,5-6H2,1-4H3
• InChI Key： NMVOMRIFNKHAJT-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC(C)C

Computed Properties

• Exact Mass: 192.05136g/mol
• Monoisotopic Mass: 192.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-2,2,4-trimethylpentane

Professional Introduction to 1-bromo-2,2,4-trimethylpentane (CAS No. 13356-11-1)

1-bromo-2,2,4-trimethylpentane (CAS No. 13356-11-1) is a significant compound in the field of organic chemistry and pharmaceutical research. This brominated alkane, characterized by its branched C5 backbone and a bromine substituent at the first carbon position, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The compound's unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the creation of chiral centers and functional groups essential for pharmaceuticals.

The structure of 1-bromo-2,2,4-trimethylpentane consists of a highly branched pentane chain with bromine attached to the primary carbon atom. This configuration imparts distinct reactivity patterns, making it useful in various chemical transformations. The presence of multiple methyl groups at the second and fourth carbon positions enhances its stability and reduces unwanted side reactions, which is crucial in large-scale synthesis. Such stability is particularly beneficial when integrating this compound into multi-step synthetic pathways used in drug manufacturing.

In recent years, 1-bromo-2,2,4-trimethylpentane has been extensively studied for its role in constructing complex molecular architectures. One of the most notable applications is its use as a building block in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The bromine atom serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in introducing aryl or heteroaryl groups into the molecule, which are common motifs in many pharmacologically active compounds.

Moreover, the compound has found utility in the development of novel agrochemicals. Researchers have leveraged its reactivity to create derivatives with enhanced pesticidal properties. The ability to modify the bromine substituent allows for fine-tuning of biological activity, making it possible to develop compounds that are more effective against specific targets while minimizing environmental impact. This aligns with global efforts to develop greener and more sustainable agricultural practices.

The pharmaceutical industry has also explored the potential of 1-bromo-2,2,4-trimethylpentane in designing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted by therapeutic agents. By incorporating this brominated alkane into kinase inhibitors, scientists can improve both potency and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on certain kinases while maintaining high specificity against off-target enzymes.

From a synthetic chemistry perspective, 1-bromo-2,2,4-trimethylpentane is valued for its role as a precursor in the preparation of stereodefined compounds. The chiral center introduced at the second carbon position allows for the synthesis of enantiomerically pure compounds, which are essential for many drugs due to their specific biological interactions. Advances in asymmetric synthesis have enabled more efficient production methods for these derivatives, further enhancing their appeal in drug discovery programs.

The compound's reactivity also makes it useful in polymer chemistry. Researchers have utilized it to develop novel polymers with tailored properties for applications such as drug delivery systems. By incorporating 1-bromo-2,2,4-trimethylpentane into polymer backbones, scientists can create materials that exhibit controlled degradation rates or targeted release profiles. These advancements hold significant promise for improving therapeutic outcomes in areas such as cancer treatment and chronic disease management.

In conclusion, 1-bromo-2,2,4-trimethylpentane (CAS No. 13356-11-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in organic synthesis and pharmaceutical research. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an even greater role in developing innovative solutions for healthcare and industrial challenges.